Cas no 176387-54-5 (1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-phenyl-3-propyl-)

• Product Name: 1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-phenyl-3-propyl-
• CAS No: 176387-54-5
• MF: C₁₃H₁₃ClN₂O
• MW: 248.708122014999
• MDL: MFCD09749617
• CID: 1363207
• PubChem ID: 15206478
• Update Time: 2025-07-30

1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-phenyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxaldehyde, 5-chloro-1-phenyl-3-propyl-
• UKRORGSYN-BB BBV-2157456
• 5-chloro-1-phenyl-3-propyl-1H-pyrazole-4-carbaldehyde
• 5-CHLORO-1-PHENYL-3-PROPYL-1H-PYRAZOLE-4-CARBOXALDEHYDE
• 176387-54-5
• MFCD09749617
• 5-chloro-1-phenyl-3-propyl-pyrazole-4-carbaldehyde
• AKOS009319685
• 5-Chloro-1-phenyl-3-propylpyrazole-4-carbaldehyde

• MDL： MFCD09749617
• Inchi： 1S/C13H13ClN2O/c1-2-6-12-11(9-17)13(14)16(15-12)10-7-4-3-5-8-10/h3-5,7-9H,2,6H2,1H3
• InChI Key： RZHVPNKNEWYHMQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(CCC)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.07179
• Monoisotopic Mass: 248.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles